Cas no 324758-89-6 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-phenoxybenzamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-phenoxybenzamide
• CAS No: 324758-89-6
• Molecular Formula: C₂₁H₁₄N₂O₄
• Molecular Weight: 358.346865177155
• CID: 6602899
• PubChem ID: 3448094

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-phenoxybenzamide Properties

Names and Identifiers

• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-phenoxybenzamide
• N-(1,3-dioxoisoindolin-4-yl)-4-phenoxybenzamide
• Benzamide, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl)-4-phenoxy-
• N-(1,3-dioxoisoindol-4-yl)-4-phenoxybenzamide
• 324758-89-6
• Oprea1_228469
• ChemDiv2_000297
• AKOS001601944
• HMS1369N11
• F0098-0358

• InChIKey： ALMVIYNQUXKHPZ-UHFFFAOYSA-N
• Inchi： 1S/C21H14N2O4/c24-19(22-17-8-4-7-16-18(17)21(26)23-20(16)25)13-9-11-15(12-10-13)27-14-5-2-1-3-6-14/h1-12H,(H,22,24)(H,23,25,26)
• SMILES： C(NC1=CC=CC2=C1C(=O)NC2=O)(=O)C1=CC=C(OC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 358.095
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 358.095
• Heavy Atom Count: 27
• Complexity: 579
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• pka: 9.25±0.20(Predicted)
• Density: 1.394±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers